Cas no 1443340-34-8 (4-Ethoxy-3-fluorophenyl methyl sulfide)
4-Ethoxy-3-fluorophenyl methyl sulfide is a fluorinated aromatic sulfide compound characterized by its ethoxy and methyl sulfide functional groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both electron-donating (ethoxy) and electron-withdrawing (fluoro) substituents enhances its versatility in cross-coupling reactions and functional group transformations. Its stability under standard conditions ensures reliable handling and storage. The compound’s distinct substitution pattern also facilitates selective modifications, enabling precise molecular design. Suitable for research and industrial use, it serves as a key building block in the development of bioactive molecules and advanced materials.
1443340-34-8 structure
Product Name:4-Ethoxy-3-fluorophenyl methyl sulfide
CAS No:1443340-34-8
MF:C9H11FOS
MW:186.246444940567
CID:5074400
Update Time:2025-10-19
4-Ethoxy-3-fluorophenyl methyl sulfide Chemical and Physical Properties
Names and Identifiers
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- 4-Ethoxy-3-fluorophenyl methyl sulfide
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- Inchi: 1S/C9H11FOS/c1-3-11-9-5-4-7(12-2)6-8(9)10/h4-6H,3H2,1-2H3
- InChI Key: FKWQTIQANGROGO-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=C(C=1)F)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- XLogP3: 2.9
- Topological Polar Surface Area: 34.5
4-Ethoxy-3-fluorophenyl methyl sulfide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01FDGH-250mg |
4-Ethoxy-3-fluorophenyl methyl sulfide |
1443340-34-8 | 95% | 250mg |
$679.00 | 2025-02-12 | |
| Aaron | AR01FDGH-500mg |
4-Ethoxy-3-fluorophenyl methyl sulfide |
1443340-34-8 | 95% | 500mg |
$772.00 | 2025-02-12 |
4-Ethoxy-3-fluorophenyl methyl sulfide Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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